Cas no 100695-74-7 (1,2-Benzisoxazole-3-acetamide,a-(ethoxymethyl)-N-(1-methyl-1-phenylethyl)-)

1,2-Benzisoxazole-3-acetamide,a-(ethoxymethyl)-N-(1-methyl-1-phenylethyl)- structure
100695-74-7 structure
Product Name:1,2-Benzisoxazole-3-acetamide,a-(ethoxymethyl)-N-(1-methyl-1-phenylethyl)-
CAS No:100695-74-7
MF:C21H24N2O3
MW:352.426865577698
CID:213734
PubChem ID:180909
Update Time:2025-04-19

1,2-Benzisoxazole-3-acetamide,a-(ethoxymethyl)-N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole-3-acetamide,a-(ethoxymethyl)-N-(1-methyl-1-phenylethyl)-
    • 2-(1,2-benzoxazol-3-yl)-3-ethoxy-N-(2-phenylpropan-2-yl)propanamide
    • 2-(1,2-Benzoxazol-3-yl)-3-ethoxy-N-(2-phenylpropan-2-yl)propanimidic acid
    • 100695-74-7
    • DTXSID90905671
    • Inchi: 1S/C21H24N2O3/c1-4-25-14-17(19-16-12-8-9-13-18(16)26-23-19)20(24)22-21(2,3)15-10-6-5-7-11-15/h5-13,17H,4,14H2,1-3H3,(H,22,24)
    • InChI Key: UOGGIINIMPCPTD-UHFFFAOYSA-N
    • SMILES: O(CC)CC(C1C2C=CC=CC=2ON=1)C(NC(C)(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 352.17882
  • Monoisotopic Mass: 352.179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.151
  • Boiling Point: 555.2°Cat760mmHg
  • Flash Point: 289.6°C
  • Refractive Index: 1.575
  • PSA: 64.36
  • LogP: 4.39030

1,2-Benzisoxazole-3-acetamide,a-(ethoxymethyl)-N-(1-methyl-1-phenylethyl)- Related Literature

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